Cas no 556007-00-2 (3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoylbenzoic acid)

3-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoylbenzoic acid is a sulfamoylbenzoic acid derivative with a pyrazolone core, exhibiting potential as a key intermediate in pharmaceutical synthesis. Its structural features, including the sulfonamide and carboxylic acid functional groups, enhance its reactivity and binding affinity, making it suitable for applications in medicinal chemistry. The compound's well-defined heterocyclic framework contributes to its stability and selectivity in biological interactions. Its synthesis is optimized for high purity, ensuring reproducibility in research and industrial settings. This compound is particularly valuable in the development of enzyme inhibitors and receptor modulators due to its versatile pharmacophore.
3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoylbenzoic acid structure
556007-00-2 structure
Product Name:3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoylbenzoic acid
CAS No:556007-00-2
MF:C19H19N3O5S
MW:401.43626332283
CID:3104747
PubChem ID:2442248
Update Time:2025-10-30

3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • <br>3-[(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-methyl-sulfamo yl]-benzoic acid
    • 3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoylbenzoic acid
    • 3-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoyl]benzoicacid
    • 3-[(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-methyl-sulfamoyl]-benzoic acid
    • AKOS008029685
    • G35266
    • 3-(n-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1h-pyrazol-4-yl)-n-methylsulfamoyl)benzoic acid
    • 3-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-methylsulfamoyl]benzoic acid
    • EN300-00558
    • Z56924493
    • 556007-00-2
    • CS-0345410
    • 3-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoyl]benzoic acid
    • Inchi: 1S/C19H19N3O5S/c1-13-17(18(23)22(20(13)2)15-9-5-4-6-10-15)21(3)28(26,27)16-11-7-8-14(12-16)19(24)25/h4-12H,1-3H3,(H,24,25)
    • InChI Key: RQPNYKVYJSYGHL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(=O)O)C=1)(N(C)C1C(N(C2C=CC=CC=2)N(C)C=1C)=O)(=O)=O

Computed Properties

  • Exact Mass: 401.10454189Da
  • Monoisotopic Mass: 401.10454189Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 767
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 107Ų

3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)(methyl)sulfamoylbenzoic acid Pricemore >>

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